Cas no 3764-01-0 (2,4,6-Trichloropyrimidine)

2,4,6-Trichloropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trichloropyrimidine
- TPI
- 2,4,6-Trichlopyrimidine
- 2,4,6-Trichloropyrim
- 2,3-DIHYDROIMIDAZO 2,1-B?BENZO
- 2,4,6-trichloro-1,3-pyrimidine
- 2,4,6-trichloropyridmidine
- 2,4,6-trichloro-pyrimidine
- 2,4,6-trichlorpyrimidin
- cyanuric chloride
- EINECS 223-183-0
- Pyrimidine,2,4,6-trichloro
- 2,4,6-Trichloropyrimidine,98%
- FT-0609856
- 2,4,6-trichloro pyrimidine
- Pyrimidine, 2,4,6-trichloro-
- InChI=1/C4HCl3N2/c5-2-1-3(6)9-4(7)8-2/h1
- MFCD00006063
- CHEMBL3187275
- DTXCID4029143
- AM20100003
- 3764-01-0
- DTXSID5049287
- AI3-26566
- 2,6-Trichloropyrimidine
- ESA3TV26AP
- CAS-3764-01-0
- AKOS003628496
- EN300-15137
- Tox21_202916
- Z104510074
- CS-W008766
- NSC-6494
- A6424
- W-106525
- SY001498
- BP-10681
- 2,4,6-Trichloropyrimidine, 97%
- PS-5328
- NSC6494
- CCRIS 7597
- AC-2473
- NS00030234
- T0417
- NSC 6494
- F0001-1082
- UNII-ESA3TV26AP
- 2.4.6-Trichloropyrimidin
- SCHEMBL218052
- NCGC00260462-01
- DB-019828
- 2,4,6-Trichloro-pyrimidine; NSC 6494;
-
- MDL: MFCD00006063
- Inchi: 1S/C4HCl3N2/c5-2-1-3(6)9-4(7)8-2/h1H
- InChI Key: DPVIABCMTHHTGB-UHFFFAOYSA-N
- SMILES: ClC1=CC(Cl)=NC(Cl)=N1
- BRN: 118284
Computed Properties
- Exact Mass: 181.92100
- Monoisotopic Mass: 181.921
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 89.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 25.8A^2
- Surface Charge: 0
Experimental Properties
- Color/Form: Sticky Oil to Solid
- Density: 1.595 g/mL at 20 °C(lit.)
- Melting Point: 23-25 °C (lit.)
- Boiling Point: 210-215 °C(lit.)
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Refractive Index: n20/D 1.57(lit.)
- Water Partition Coefficient: Insoluble in water.
- PSA: 25.78000
- LogP: 2.43680
2,4,6-Trichloropyrimidine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H302,H312,H315,H319,H332,H335
- Warning Statement: P261,P280,P305+P351+P338
- Hazardous Material transportation number:UN1759
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36-S24/25-S23
-
Hazardous Material Identification:
- Packing Group:III
- Risk Phrases:R36/37/38
- PackingGroup:III
- Packing Group:III
- Hazard Level:8
- Safety Term:8
- TSCA:T
- Storage Condition:Inert atmosphere,2-8°C
- HazardClass:8
2,4,6-Trichloropyrimidine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,4,6-Trichloropyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | T026A-5g |
2,4,6-Trichloropyrimidine |
3764-01-0 | 98% | 5g |
¥32.0 | 2022-05-30 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | T0417-500g |
2,4,6-Trichloropyrimidine |
3764-01-0 | 98.0%(GC) | 500g |
¥4990.0 | 2022-05-30 | |
Key Organics Ltd | PS-5328-1MG |
2,4,6-Trichloropyrimidine |
3764-01-0 | >97% | 1mg |
£37.00 | 2025-02-09 | |
TRC | T774180-500 g |
2,4,6-Trichloropyrimidine |
3764-01-0 | 500g |
575.00 | 2021-07-16 | ||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001498-100g |
2,4,6-Trichloropyrimidine |
3764-01-0 | ≥98% | 100g |
¥161.00 | 2024-07-09 | |
TRC | T774180-100 g |
2,4,6-Trichloropyrimidine |
3764-01-0 | 100g |
190.00 | 2021-07-16 | ||
Life Chemicals | F0001-1082-5g |
"2,4,6-Trichloropyrimidine" |
3764-01-0 | 95%+ | 5g |
$60.0 | 2023-11-21 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T86280-25g |
NSC 6494 |
3764-01-0 | 98% | 25g |
¥39.0 | 2023-09-06 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0417-25G |
2,4,6-Trichloropyrimidine |
3764-01-0 | >98.0%(GC) | 25g |
¥190.00 | 2024-04-15 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T0417-100G |
2,4,6-Trichloropyrimidine |
3764-01-0 | >98.0%(GC) | 100g |
¥690.00 | 2024-04-15 |
2,4,6-Trichloropyrimidine Suppliers
2,4,6-Trichloropyrimidine Related Literature
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Xiao Zhang,Guo-ping Lu,Chun Cai Green Chem. 2016 18 5580
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Rachel L. Beingessner,Yiwen Fan,Hicham Fenniri RSC Adv. 2016 6 75820
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Ze Yang,Xin Ren,Xiaodi Ma,Yuwei Song,Xiuli Hu,Mingjia Zhang,Yuan Li,Chipeng Xie,Xiaodong Li,Jiazhu Li,Changshui Huang Mater. Chem. Front. 2021 5 7993
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4. Novel xanthine oxidase inhibitor studies. Part 3.1 Convenient and general syntheses of 3-substituted 7H-pyrazolo[4,3-e]-1,2,4-triazolo[4,3-c]pyrimidin-5(6H?)-ones as a new class of potential xanthine oxidase inhibitorsTomohisa Nagamatsu,Takayuki Fujita,Kazuki Endo J. Chem. Soc. Perkin Trans. 1 2000 33
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5. Autorecycling oxidation of alcohols catalysed by pyridodipyrimidines as an NAD(P)+ modelTomohisa Nagamatsu,Hirotake Yamato,Masami Ono,Shigeki Takarada,Fumio Yoneda J. Chem. Soc. Perkin Trans. 1 1992 2101
Additional information on 2,4,6-Trichloropyrimidine
Comprehensive Overview of 2,4,6-Trichloropyrimidine (CAS No. 3764-01-0): Properties, Applications, and Industry Insights
2,4,6-Trichloropyrimidine (CAS No. 3764-01-0) is a versatile heterocyclic compound widely utilized in pharmaceutical, agrochemical, and material science industries. Its molecular structure, featuring three chlorine atoms attached to a pyrimidine ring, makes it a valuable building block for synthesizing complex molecules. The compound’s reactivity and selective substitution properties have garnered significant attention from researchers and industrial chemists alike.
In recent years, the demand for 2,4,6-Trichloropyrimidine has surged due to its role in developing active pharmaceutical ingredients (APIs) and crop protection agents. With the rise of green chemistry and sustainable synthesis trends, manufacturers are exploring eco-friendly methods to produce this compound while minimizing waste. Searches for "2,4,6-Trichloropyrimidine synthesis" and "CAS 3764-01-0 suppliers" reflect growing interest in its scalable production and commercial availability.
The physicochemical properties of 2,4,6-Trichloropyrimidine include a molecular weight of 183.42 g/mol, a melting point of 28–32°C, and solubility in organic solvents like dichloromethane and tetrahydrofuran. These characteristics make it suitable for nucleophilic aromatic substitution reactions, a key step in creating derivatives for drug discovery and specialty chemicals. Researchers frequently inquire about "2,4,6-Trichloropyrimidine reactivity" and "pyrimidine derivatives applications," highlighting its relevance in modern chemistry.
One of the most discussed applications of 2,4,6-Trichloropyrimidine is its use in anticancer drug development. The compound serves as a precursor for kinase inhibitors, which target specific pathways in cancer cells. This aligns with the increasing focus on "precision medicine" and "targeted therapies" in healthcare. Additionally, its role in agrochemical formulations, such as herbicides and fungicides, addresses global concerns about food security and sustainable agriculture.
From an industrial perspective, optimizing the purity and yield of 2,4,6-Trichloropyrimidine remains a priority. Advanced techniques like continuous flow chemistry and catalyzed chlorination are being investigated to enhance efficiency. Queries such as "CAS 3764-01-0 purification methods" and "large-scale pyrimidine production" underscore the need for innovative solutions in chemical manufacturing.
In summary, 2,4,6-Trichloropyrimidine (CAS No. 3764-01-0) is a critical intermediate with broad applications across high-growth sectors. Its adaptability to green synthesis and alignment with biomedical advancements ensure its continued relevance. As industries evolve, this compound will likely play a pivotal role in addressing challenges related to healthcare, agriculture, and environmental sustainability.
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